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Compound of Interest

Compound Name: d-threo-PDMP

Cat. No.: B045620

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals working with d-threo-PDMP. The following procedures are

designed to ensure the safe handling, use, and disposal of this compound, fostering a secure
laboratory environment.

Compound Data Summary

The following table summarizes the available physical, chemical, and safety data for d-threo-
PDMP hydrochloride. Note that hazard classifications from different suppliers vary; therefore, a
cautious approach to handling is recommended.
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Property

Data

Chemical Name

N-[(1R,2R)-2-hydroxy-1-(4-
morpholinylmethyl)-2-phenylethyl]-decanamide,

monohydrochloride

Synonyms

D-PDMP, (+)-D-threo-PDMP (hydrochloride)

Molecular Formula

C23H38N203 » HCI

Molecular Weight

427.0 g/mol

Physical State

Solid

Solubility

Soluble in Ethanol, Methanol, and DMSO.

Storage Conditions

Store at -20°C for long-term storage.[1][2]

Hazard Identification

Causes serious eye irritation (H319) and may
cause respiratory irritation (H335).[2] Note:
Some suppliers classify this compound as non-
hazardous. Due to this discrepancy, it is prudent
to handle it as a potentially hazardous

substance.

Personal Protective Equipment (PPE)

Consistent with handling potent small-molecule inhibitors and based on a conservative

interpretation of available safety data, the following PPE is mandatory when working with d-

threo-PDMP in its solid form or in solution.
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PPE Category Specification

Wear two pairs of powder-free nitrile gloves. The
outer glove should be removed immediately
) after handling the compound, and the inner
Hand Protection _
glove should be removed before leaving the
work area. Change gloves regularly or if

contamination is suspected.[3]

) Use safety glasses with side shields or chemical
Eye Protection
splash goggles.[2]

Alab coat or a disposable gown should be worn
Body Protection to protect from potential splashes. Ensure cuffs

are tucked into the inner pair of gloves.

When handling the solid compound outside of a

certified chemical fume hood, a NIOSH-
Respiratory Protection approved N95 or higher-rated respirator is

recommended to prevent inhalation of airborne

particles.

Experimental Protocols: Handling and Preparation
of Solutions

Adherence to the following step-by-step procedures is critical for minimizing exposure and
ensuring experimental accuracy.

1. Preparation for Handling:

» Designate a specific work area for handling d-threo-PDMP, preferably within a chemical

fume hood.
o Ensure all necessary PPE is donned correctly before entering the designated area.

e Assemble all required materials: d-threo-PDMP, appropriate solvent (e.g., DMSO, ethanol),
calibrated pipettes, vortex mixer, and waste containers.
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2. Weighing the Solid Compound:

o Perform all weighing operations within a chemical fume hood or a balance enclosure to
minimize the risk of inhaling airborne powder.

e Use a dedicated, clean spatula and weighing paper.
o Carefully transfer the desired amount of d-threo-PDMP to a suitable container.

o Clean the spatula and the weighing area with a solvent-moistened wipe (e.g., 70% ethanol)
immediately after use. Dispose of the wipe in the designated chemical waste container.

3. Preparation of a Stock Solution (Example with DMSO):

e In a chemical fume hood, add the appropriate volume of DMSO to the vessel containing the
weighed d-threo-PDMP.

e Securely cap the vessel.

e Mix the solution using a vortex mixer until the solid is completely dissolved. Gentle warming
in a water bath (up to 37°C) can aid dissolution if necessary.[1]

o Clearly label the container with the compound name, concentration, solvent, and date of
preparation.

o Store the stock solution at -20°C or -80°C for long-term stability.[4][5]

Operational and Disposal Plan

The following workflow outlines the lifecycle of d-threo-PDMP in the laboratory, from receipt to
disposal, emphasizing safety at each step.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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